Cas no 1805425-88-0 (2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805425-88-0
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4860660
• Update Time: 2025-08-05

2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-6-3(2-13)1-4(7(10)15)5(14-6)8(11)12/h1,8H
• InChI Key： ABIOJBFTGYOIET-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=O)Cl)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 53.8

Additional information on 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride

Comprehensive Overview of 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805425-88-0)

2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805425-88-0) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a cyano group, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's pyridine core is a key structural motif in many FDA-approved drugs, which explains its growing popularity in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified the demand for such building blocks. Scientists are exploring its reactivity in cross-coupling reactions and nucleophilic substitutions, which are fundamental to creating complex molecular architectures. The presence of both electron-withdrawing and electron-donating groups in its structure offers versatile synthetic possibilities.

From an industrial perspective, 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride aligns with the current focus on sustainable chemical processes. Its efficient synthesis routes and potential for atom economy make it attractive for large-scale production. The compound's stability under various conditions also contributes to its utility in high-throughput screening and combinatorial chemistry, addressing the need for rapid compound library generation in modern research.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The carbonyl chloride functionality in particular requires careful handling and storage, following established laboratory safety protocols while maintaining optimal reactivity for subsequent transformations.

In the context of emerging research areas, this pyridine derivative shows promise in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. Its structural features enable the creation of molecules that can modulate previously undruggable targets, a hot topic in contemporary drug discovery. The difluoromethyl group's unique properties contribute to improved metabolic stability and membrane permeability of resulting compounds.

The global market for such specialized intermediates is expanding rapidly, driven by increased R&D investments in precision medicine and agrochemical innovation. 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride represents a strategic component in this growth, offering researchers a versatile tool for molecular design. Its applications extend beyond traditional pharmaceuticals to areas like materials science and molecular imaging, demonstrating remarkable interdisciplinary potential.

Quality control measures for this compound emphasize the importance of regulatory compliance and batch-to-batch consistency. Manufacturers employ rigorous purification processes to eliminate impurities that could affect downstream applications. The compound's shelf life and storage conditions are carefully optimized to maintain its reactivity profile, ensuring reliable performance in synthetic operations.

Future developments may focus on creating derivative libraries based on this core structure, leveraging computational chemistry tools to predict novel bioactive compounds. The integration of machine learning algorithms in retrosynthetic analysis could further enhance the strategic use of 2-Bromo-3-cyano-6-(difluoromethyl)pyridine-5-carbonyl chloride in complex synthesis pathways. As the chemical industry moves toward more sustainable practices, greener synthetic routes for this intermediate will likely emerge.

For researchers investigating structure-activity relationships or developing targeted therapies, this compound offers significant advantages. Its modular design allows for systematic variation of substituents, enabling the fine-tuning of molecular properties. The growing body of literature referencing CAS No. 1805425-88-0 reflects its increasing importance in cutting-edge chemical research and development initiatives worldwide.